3-Amino-1-methyl-1,2-dihydropyrazin-2-one

• IUPAC Name: 3-amino-1-methylpyrazin-2-one
• InChI: InChI=1S/C5H7N3O/c1-8-3-2-7-4(6)5(8)9/h2-3H,1H3,(H2,6,7)
• InChI Key: YMOXKDYLIMQTSS-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C(C1=O)N
• Molecular Formula: C5H7N3O
• Molecular Weight: 125.13 g/mol
• CAS No.: 4774-08-7

Description

3-Amino-1-methyl-1,2-dihydropyrazin-2-one is a useful research compound. Its molecular formula is C5H7N3O and its molecular weight is 125.131. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Antimitotic Agents

Studies have explored the synthesis of ring analogues and derivatives of ethyl [(S)-5-amino-1,2-dihydro-2-methyl-3-phenylpyrido[3,4-b]pyrazin-7-yl]carbamate, highlighting the compound's role as a potent antimitotic agent with anticancer activity. The research indicates that certain structural modifications can lead to significant changes in biological activity, pointing to the delicate balance between structure and function in drug design (C. Temple & G. Rener, 1992).

Heterocyclic Chemistry

Another area of application is in heterocyclic chemistry, where the compound is used as a building block for creating diverse heterocyclic structures. For instance, it has been utilized in a domino approach to synthesize biologically relevant compounds such as 3,4-dihydropyrazino[1,2-a]indol-1(2H)ones through a Michael/intramolecular nucleophilic substitution pathway, demonstrating the compound's versatility in facilitating chemoselective and regioselective processes (M. Palomba et al., 2018).

Mechanistic Studies

Research has also delved into mechanistic studies, investigating the chemical properties and reaction pathways involving 3-Amino-1-methyl-1,2-dihydropyrazin-2-one derivatives. Such studies provide insights into the formation mechanisms of these compounds and their by-products, enriching our understanding of their chemical behavior under various conditions (A. Miyazaki et al., 2005).

Novel Synthesis Methods

Innovative synthesis methods leveraging this compound have been developed to create complex molecules with potential pharmacological applications. For example, streamlined access to 2,3-dihydropyrazino[1,2-a]indole-1,4-diones via Ugi reaction followed by microwave-assisted cyclization demonstrates the compound's utility in constructing drug-like molecules efficiently (Sergey Tsirulnikov et al., 2009).

Safety and Hazards

The safety information for 3-Amino-1-methyl-1,2-dihydropyrazin-2-one indicates that it has the following hazard statements: H302, H315, H319, H335. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.